Cas no 1420987-50-3 (Tert-Butyl 4-((4-cyanobenzyl)sulfonyl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-((4-cyanobenzyl)sulfonyl)piperazine-1-carboxylate
• CAS No: 1420987-50-3
• MF: C₁₇H₂₃N₃O₄S
• MW: 365.447222948074
• CID: 2178995
• Update Time: 2023-08-06

Tert-Butyl 4-((4-cyanobenzyl)sulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-((4-cyanobenzyl)sulfonyl)piperazine-1-carboxylate
• Tert-Butyl 4-((4-cyanobenzyl)sulfonyl)piperazine-1-carboxylate

• Inchi： 1S/C17H23N3O4S/c1-17(2,3)24-16(21)19-8-10-20(11-9-19)25(22,23)13-15-6-4-14(12-18)5-7-15/h4-7H,8-11,13H2,1-3H3
• InChI Key： ULYKLAXKHKKAMU-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C#N)=CC=1)(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 611
• Topological Polar Surface Area: 99.1